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Compound of Interest

Compound Name: 2,4-Dichlorothiazole

Cat. No.: B1313550 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Subject: This document provides a comprehensive overview of 2,4-Dichlorothiazole-5-

carboxaldehyde, including its chemical properties, synthesis, and applications in the

development of therapeutic agents.

Core Compound Identification
The compound of interest is 2,4-Dichlorothiazole-5-carboxaldehyde. It is a key intermediate in

the synthesis of various pharmaceutical and agrochemical compounds.
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Property Value Citations

CAS Number 92972-48-0 [1][2][3][4]

Molecular Formula C₄HCl₂NOS [1][3][4][5]

Molecular Weight 182.03 g/mol [1][3][4][5]

Synonyms

2,4-Dichloro-5-

thiazolecarboxaldehyde, 2,4-

Dichloro-5-formylthiazole

[3][5]

Appearance Pink to brown solid/powder [6]

Melting Point 47-53 °C [1][6]

Boiling Point 180 °C [6]

Experimental Protocols
Synthesis of 2,4-Dichlorothiazole-5-carboxaldehyde
A common synthetic route to 2,4-Dichlorothiazole-5-carboxaldehyde involves the reaction of

2,4-thiazolidinedione with phosphorus oxychloride and dimethylformamide.[7]

Materials:

2,4-thiazolidinedione

N,N-dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Ethyl acetate
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Hexane

Ice

Procedure:

At 0 °C and under an argon atmosphere, dissolve 2,4-thiazolidinedione (23.07 mmol) in N,N-

dimethylformamide (15.98 mmol).[8]

Slowly add phosphorus oxychloride (87.17 mmol) to the solution over 15 minutes.[8]

Allow the reaction mixture to warm to room temperature and stir for 1 hour.[8]

Heat the mixture to 120 °C and continue stirring for 4 hours.[8] The reaction progress can be

monitored using thin-layer chromatography (TLC).[5][8]

After the reaction is complete, carefully pour the mixture into ice water.[5][8]

Extract the aqueous mixture with dichloromethane (3 x 100 mL).[5][8]

Combine the organic layers and wash with saturated sodium bicarbonate solution (100 mL)

followed by water (100 mL).[5][8]

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.[5][8]

Purify the crude product by silica gel column chromatography using 5% ethyl acetate in

hexane as the eluent to yield 2,4-Dichlorothiazole-5-carboxaldehyde as a brown oil.[5][8]

Applications in Drug Development
2,4-Dichlorothiazole-5-carboxaldehyde is a valuable building block in the synthesis of various

heterocyclic compounds with potential therapeutic applications.[6] Its reactivity makes it

suitable for creating derivatives with a range of biological activities.[6]
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2,4-Dichlorothiazole-5-carboxaldehyde is used to synthesize novel chalcone derivatives that

have shown promising antitubercular and antiproliferative activities.[9][10] Some of these

chalcones exhibited higher antitubercular activity than the standard drug pyrazinamide and

showed promising antiproliferative activity against prostate cancer cell lines.[9] These

compounds were also found to be non-toxic to normal human liver cell lines.[9]

Intermediate for Thiazolidine-2,4-dione Derivatives
This compound is also a precursor in the synthesis of thiazolidine-2,4-dione derivatives.[5]

Thiazolidine-2,4-diones are a class of compounds known for their various biological activities,

including anticancer and antimicrobial properties.[11][12]

Workflow and Synthesis Diagrams

2,4-thiazolidinedione

1. 0 °C to rt, 1h
2. 120 °C, 4h

POCl₃, DMF
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Caption: Synthesis of 2,4-Dichlorothiazole-5-carboxaldehyde.

2,4-Dichlorothiazole-
5-carboxaldehyde

Condensation

Substituted
Acetophenones

Therapeutic Chalcone
Derivatives

Antitubercular &
Anticancer Activity

Click to download full resolution via product page

Caption: Synthesis of Chalcones from 2,4-Dichlorothiazole-5-carboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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